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Compound of Interest

Compound Name: TRFS-green

Cat. No.: B8210067

Get Quote

Essential Safety and Handling Guide for TRFS-
Green
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of TRFS-green, a selective fluorescent probe for imaging

thioredoxin reductase (TrxR).

This document provides critical, immediate safety and logistical information to ensure the safe

and effective use of TRFS-green in a laboratory setting. By adhering to these procedural

guidelines, researchers can minimize risks and establish a secure operational workflow.

Chemical and Physical Properties
TRFS-green is a fluorescent probe designed for the specific imaging of thioredoxin reductase

(TrR) in living cells.[1] Its chemical and physical properties are summarized below.
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Property Value

Chemical Name

(2-Butyl-1,3-dioxo-2,3-dihydro-1H-

benzo[de]isoquinolin-6-yl)-carbamic acid[1]

[2]dithiolan-4-yl ester

Molecular Formula C20H20N2O4S2

Molecular Weight 416.51 g/mol

CAS Number 1513848-14-0

Appearance Solid powder

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling TRFS-green to prevent

accidental exposure. The following table outlines the required PPE.

PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant rubber

gloves.

Eye Protection Goggles Chemical safety goggles.

Respiratory Protection Respirator
NIOSH/MSHA-approved

respirator.

Body Protection Lab Coat Standard laboratory coat.

Operational Plan: Safe Handling and Use
Follow these step-by-step instructions for the safe preparation and use of TRFS-green in a

laboratory setting.

Preparation of Stock Solution
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Ventilation: All handling of solid TRFS-green and its solutions should be performed in a well-

ventilated chemical fume hood.

Personal Protective Equipment: Wear all PPE as specified in the table above.

Reconstitution:

Allow the vial of TRFS-green powder to equilibrate to room temperature before opening.

Prepare a stock solution by dissolving the powder in anhydrous DMSO. For example, to

prepare a 10 mM stock solution, dissolve 4.17 mg of TRFS-green in 1 mL of DMSO.

Vortex briefly to ensure complete dissolution.

Storage of Stock Solution: Store the stock solution at -20°C in a tightly sealed, light-protected

vial.

Experimental Protocol: Live Cell Imaging of Thioredoxin
Reductase
This protocol is adapted from the primary literature describing the use of TRFS-green.

Cell Culture: Plate cells in a suitable culture vessel (e.g., 96-well plate or glass-bottom dish)

and grow to the desired confluency.

Preparation of Working Solution: Dilute the TRFS-green stock solution in serum-free cell

culture medium to the final desired working concentration (typically in the low micromolar

range).

Cell Staining:

1. Remove the culture medium from the cells.

2. Wash the cells once with warm phosphate-buffered saline (PBS).

3. Add the TRFS-green working solution to the cells and incubate at 37°C for the desired

time (e.g., 30-60 minutes).
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Image Acquisition:

1. After incubation, remove the loading solution.

2. Wash the cells twice with warm PBS.

3. Add fresh, pre-warmed culture medium or PBS to the cells.

4. Visualize the cells using a fluorescence microscope equipped with appropriate filters for

green fluorescence.

Disposal Plan
All materials contaminated with TRFS-green must be treated as hazardous chemical waste.

Liquid Waste: Collect all liquid waste containing TRFS-green (e.g., unused stock solution,

working solutions, and the first rinse of contaminated containers) in a designated, sealed,

and clearly labeled hazardous waste container.

Solid Waste: Dispose of all contaminated solid waste (e.g., pipette tips, gloves, vials) in a

designated hazardous solid waste container.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous chemical waste.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of TRFS-green activation and the

experimental workflow for its use.

TRFS-Green (Non-fluorescent)

Unstable Intermediate

Disulfide Cleavage

Thioredoxin Reductase (TrxR)

Naphthalimide Fluorophore (Fluorescent)Intramolecular Cyclization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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